Cas no 648881-80-5 (3-Pentene-1,2-diol, 5-[6-(cyclopropylamino)-9H-purin-9-yl]-, (3E)-)

• Product Name: 3-Pentene-1,2-diol, 5-[6-(cyclopropylamino)-9H-purin-9-yl]-, (3E)-
• CAS No: 648881-80-5
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 413544
• PubChem ID: 71378196
• Update Time: 2025-04-19

3-Pentene-1,2-diol, 5-[6-(cyclopropylamino)-9H-purin-9-yl]-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentene-1,2-diol, 5-[6-(cyclopropylamino)-9H-purin-9-yl]-, (3E)-
• 5-[6-(cyclopropylamino)purin-9-yl]pent-3-ene-1,2-diol
• DTXSID30800818
• 648881-80-5
• 5-[6-(Cyclopropylamino)-9H-purin-9-yl]pent-3-ene-1,2-diol

• Inchi： 1S/C13H17N5O2/c19-6-10(20)2-1-5-18-8-16-11-12(17-9-3-4-9)14-7-15-13(11)18/h1-2,7-10,19-20H,3-6H2,(H,14,15,17)
• InChI Key： TUTGPLQQQIVOLU-UHFFFAOYSA-N
• SMILES： OC(CO)C=CCN1C=NC2C1=NC=NC=2NC1CC1

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 96.1Ų